N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C21H27N3O5S/c1-27-19-5-3-2-4-18(19)24-12-10-23(11-13-24)9-8-22-30(25,26)17-6-7-20-21(16-17)29-15-14-28-20/h2-7,16,22H,8-15H2,1H3
• InChI Key: DRFLHJRKGRLDRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CCNS(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C21H27N3O5S
• Molecular Weight: 433.5 g/mol

Description

The compound is a derivative of piperazine, which is a class of organic compounds containing a piperazine ring, a six-membered ring with two nitrogen atoms and four carbon atoms. Piperazine derivatives have been studied for their potential therapeutic applications.

Molecular Structure Analysis

The molecular structure of piperazine derivatives is typically characterized using techniques like 1H NMR, 13C NMR, IR, and HRMS.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. Techniques like NMR and IR spectroscopy can provide information about the compound’s structure, which can then be used to infer its properties.

Scientific Research Applications

Alpha1-Adrenergic Receptor Antagonist

. .

Neurological Conditions Treatment

. .

Central Nervous System (CNS) Drug Discovery

. .

Crystal Structure Analysis

. The piperizine ring adopts a chair conformation. .

Serotonin (5-HT1A) Receptor Imaging Agent

.

Potential Antifungal Activity

While the results reveal that these compounds have no antifungal activity against C. galibrata clinical isolates (1 and 2), and C. albicans ATCC 10231, some derivatives display fungicidal activity against C. .

Mechanism of Action

Target of Action

The primary target of the compound N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is the alpha1-adrenergic receptors (α1-AR) which are a class of G-protein-coupled receptors (GPCRs) . These receptors are among the most studied GPCRs and are associated with numerous neurodegenerative and psychiatric conditions .

Mode of Action

N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide interacts with its targets, the alpha1-adrenergic receptors, by binding to them. This interaction results in the activation or blockade of these receptors

Biochemical Pathways

The compound N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide affects the biochemical pathways associated with the alpha1-adrenergic receptors . These receptors play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate . They are also targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine .

Pharmacokinetics

The pharmacokinetic properties of N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, including its absorption, distribution, metabolism, and excretion (ADME), have been studied using in silico docking and molecular dynamics simulations . These studies have identified promising lead compounds that exhibit an acceptable pharmacokinetic profile .

Result of Action

It is known that the compound has an affinity for alpha1-adrenergic receptors in the range from 22 nm to 250 nm .

Future Directions

The future research directions for piperazine derivatives could involve further exploration of their therapeutic potential, including their interactions with various biological targets and their pharmacokinetic properties.